Cas no 1480194-48-6 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide
• CAS No: 1480194-48-6
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• CID: 5403671
• PubChem ID: 76146779
• Update Time: 2025-06-12

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C11H10N4O3/c16-11(8-6-12-15-14-8)13-7-1-2-9-10(5-7)18-4-3-17-9/h1-2,5-6H,3-4H2,(H,13,16)(H,12,14,15)
• InChI Key： VMKSQHVYQZIMBS-UHFFFAOYSA-N
• SMILES： N1=CC(C(NC2=CC=C3OCCOC3=C2)=O)=NN1

Computed Properties

• Exact Mass: 246.07529019g/mol
• Monoisotopic Mass: 246.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide

Research Brief on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide (CAS: 1480194-48-6)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide (CAS: 1480194-48-6) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of modulating specific biological pathways. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

The compound's unique structure, featuring a benzodioxin moiety linked to a triazole-carboxamide group, suggests its potential as a scaffold for targeting various enzymes and receptors. Recent literature highlights its role as a selective inhibitor of certain kinases, which are critical in signaling pathways associated with inflammation and cancer. Preliminary in vitro studies have demonstrated promising activity, prompting further investigation into its pharmacokinetic and pharmacodynamic properties.

One of the key studies published in 2023 investigated the compound's interaction with the PI3K/AKT/mTOR pathway, a well-known target in oncology. The results indicated that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide exhibits selective inhibition of PI3Kδ, a subtype implicated in hematologic malignancies. This finding positions the compound as a potential candidate for the development of targeted therapies for leukemia and lymphoma.

In addition to its anticancer properties, recent research has explored the compound's anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry reported that the molecule can modulate the activity of NF-κB, a transcription factor involved in inflammatory responses. This dual functionality—targeting both kinase pathways and inflammatory mediators—makes it a versatile candidate for multifactorial diseases such as rheumatoid arthritis and chronic inflammatory disorders.

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide has also been optimized in recent years. A 2022 publication detailed a scalable and efficient synthetic route, which improves yield and purity while reducing production costs. This advancement is critical for facilitating preclinical and clinical studies, as it ensures a reliable supply of the compound for further testing.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability profiles require further optimization to enhance its therapeutic potential. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to human trials. Researchers are actively exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-triazole-4-carboxamide represents a promising lead compound in the fields of oncology and inflammation. Its unique chemical structure and selective biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its full therapeutic potential and addressing the current pharmacokinetic challenges to pave the way for clinical applications.